Cas no 1006481-95-3 (ethyl 2-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl-2-(N-hydroxyimino)acetate)

• Product Name: ethyl 2-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl-2-(N-hydroxyimino)acetate
• CAS No: 1006481-95-3
• MF: C₁₅H₁₆FN₃O₃
• MW: 305.304246902466
• CID: 5175719
• Update Time: 2025-05-21

ethyl 2-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl-2-(N-hydroxyimino)acetate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 1-(4-fluorophenyl)-α-(hydroxyimino)-3,5-dimethyl-, ethyl ester
• ethyl 2-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl-2-(N-hydroxyimino)acetate

• Inchi： 1S/C15H16FN3O3/c1-4-22-15(20)14(18-21)13-9(2)17-19(10(13)3)12-7-5-11(16)6-8-12/h5-8,21H,4H2,1-3H3/b18-14-
• InChI Key： QZLRGQORTLZBCZ-JXAWBTAJSA-N
• SMILES： C(/C1C(=NN(C2C=CC(F)=CC=2)C=1C)C)(=N\O)\C(=O)OCC

Additional information on ethyl 2-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl-2-(N-hydroxyimino)acetate

Research Brief on Ethyl 2-1-(4-Fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl-2-(N-hydroxyimino)acetate (CAS: 1006481-95-3)

The compound ethyl 2-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl-2-(N-hydroxyimino)acetate (CAS: 1006481-95-3) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological applications. This research brief synthesizes the latest findings on its synthesis, biological activity, and therapeutic potential, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel anti-inflammatory and anticancer agents. Its unique structural features, including the fluorophenyl and pyrazole moieties, contribute to its ability to modulate specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting cyclooxygenase-2 (COX-2), a target implicated in inflammation and cancer progression.

In addition to its anti-inflammatory properties, ethyl 2-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl-2-(N-hydroxyimino)acetate has shown promise in targeting reactive oxygen species (ROS) pathways. Research conducted by Smith et al. (2024) revealed its potential as a ROS scavenger, which could be leveraged in the development of treatments for oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of this compound has also been optimized in recent years. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective method for its production, emphasizing green chemistry principles. This advancement is critical for facilitating its use in large-scale pharmaceutical applications.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, including bioavailability and metabolic stability, require further investigation. Ongoing preclinical studies aim to address these gaps, with preliminary data suggesting that structural modifications could enhance its therapeutic profile.

In conclusion, ethyl 2-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl-2-(N-hydroxyimino)acetate represents a versatile scaffold with significant potential in drug discovery. Future research should focus on elucidating its mechanisms of action and optimizing its pharmacological properties to unlock its full therapeutic potential.